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GRAS Status and Regulatory Framework

Monolaurin (also known as glycerol monolaurate or GML) is Generally Recognized as Safe (GRAS) as a

direct food additive by the U.S. Food and Drug Administration (FDA) [1] [2] [3]. The table below

summarizes the key regulatory and safety information.

Aspect Description

Official Status Generally Recognized as Safe (GRAS) by the U.S. FDA [1] [2] [3].

Primary Context Approved for use as a food additive, emulsifier, and preservative [2] [3] [4].

Topical Application
Safety

Considered safe for topical application at concentrations up to 100 mg/mL [2] [3].

Safety Profile No major safety concerns or serious adverse effects reported in scientific

literature at recommended levels; considered non-toxic [1] [5].

Scientific Basis for Antimicrobial Action
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The GRAS status and research interest in Monolaurin are largely due to its broad-spectrum antimicrobial

properties. Its efficacy is influenced by its surfactant nature, which allows it to disrupt the lipid bilayers of

microbial membranes [2] [3].

The following diagram illustrates its primary mechanism of action against enveloped pathogens.
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Monolaurin antimicrobial mechanism: disrupts pathogen lipid membranes

Evidence from Recent Research (2024-2025)

Recent studies continue to explore Monolaurin's therapeutic potential. The table below summarizes key

findings from the most current available research.

Study Focus /
Pathogen

Key Findings Evidence Level & Model

SARS-CoV-2 / COVID-
19

Higher serum Monolaurin levels (cut-off >0.45
µg/mL) associated with significantly lower risk of

Prospective observational
cohort study in humans
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Study Focus /
Pathogen

Key Findings Evidence Level & Model

infection [6] [7]. (2025).

Antibiotic-Resistant

*Staphylococcus
aureus*

Inhibited MRSA and other resistant strains with

a Minimal Inhibitory Concentration (MIC) of 2
µg/mL; no cytotoxicity to skin cells [8].

In vitro and ex vivo study

using human patient
isolates (2025).

Porcine Epidemic
Diarrhea Virus (PEDV)

Oral administration reduced viral replication and
improved intestinal health and function;

mechanism involved regulation of the interferon
pathway [9].

In vivo animal study
(piglets) (2022).

Considerations for Research and Development

When considering Monolaurin for clinical applications, several factors are important for R&D

professionals:

Dosing and Bioavailability: There are no standard FDA dosing guidelines for its use as a

supplement [1] [2]. The stability and solubility of Monolaurin are low in aqueous environments, which
is a key formulation challenge [2] [3]. Technologies like microencapsulation and nanoemulsions
are being investigated to improve its stability and delivery [10].
Gap in Human Clinical Trials: A significant review of the literature noted that while in vitro and

topical (intravaginal, intraoral) human studies exist, there is a lack of peer-reviewed evidence from
human clinical trials for its use as an oral dietary supplement for systemic antimicrobial purposes [2]

[3].
Safety and Tolerability: It is generally considered safe and well-tolerated [1] [5]. Mild digestive

discomfort has been reported anecdotally, sometimes attributed to a rapid die-off of microbes [5].

Proposed Research Directions

To advance the therapeutic application of Monolaurin, future research should focus on:

Human Clinical Trials: Conducting rigorous, large-scale human trials to establish efficacy and
optimal dosing for specific conditions [2] [3].
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Formulation Science: Developing advanced delivery systems to overcome its solubility and stability

limitations [10] [3].
Mechanistic Studies: Further elucidating its immunomodulatory effects, such as its role in regulating

interferon pathways and cytokine production [9].
Synergistic Combinations: Investigating its potential to enhance the effectiveness of other

antimicrobial agents and reduce antibiotic resistance [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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